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Compound of Interest

Compound Name: 3-Bromo-4-methylphenol

Cat. No.: B1336650 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with 3-Bromo-4-methylphenol. The following

protocols and recommendations are designed to ensure a safe laboratory environment by

minimizing exposure risks and providing clear, actionable steps for handling, storage, and

emergency procedures.

Understanding the Risks: Hazard Profile of 3-
Bromo-4-methylphenol
3-Bromo-4-methylphenol is a halogenated phenol that presents multiple hazards. According

to its GHS classification, it is harmful if swallowed or in contact with skin, causes skin irritation,

serious eye irritation, and may cause respiratory irritation[1][2][3]. Understanding these risks is

the foundation for implementing appropriate safety measures. The phenolic structure allows for

rapid absorption through the skin, which can lead to systemic toxicity, affecting the central

nervous system, liver, and kidneys[4].

Table 1: GHS Hazard Classification for 3-Bromo-4-methylphenol
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific target organ toxicity —

single exposure
Category 3

H335: May cause respiratory

irritation

Source: PubChem CID 10307913, Fisher Scientific SDS[1][5]

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is crucial when handling 3-Bromo-4-methylphenol to prevent

contact and absorption. The selection of appropriate PPE is contingent on the specific

procedures being performed and the potential for exposure.

Eye and Face Protection
Chemical splash goggles are mandatory whenever handling 3-Bromo-4-methylphenol.[6] For

procedures with a higher risk of splashing, such as when transferring large volumes or working

with heated solutions, a face shield should be worn in addition to goggles.[4][6]

Hand Protection
The choice of gloves is critical due to the ability of phenols to penetrate many common glove

materials. For incidental contact with dilute solutions, double-gloving with nitrile exam-style

gloves is recommended.[4] However, for handling concentrated solutions or for prolonged

contact, more robust gloves such as butyl rubber or neoprene should be worn over an inner

nitrile glove.[4][7] It is imperative to change gloves frequently and immediately upon any sign of

contamination.[7]
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Body Protection
A fully buttoned lab coat is the minimum requirement for body protection.[4][7] In situations

where there is a significant risk of splashing, a chemically resistant apron made of butyl rubber

or neoprene should be worn over the lab coat.[4][8] Long pants and closed-toe shoes are

mandatory at all times in the laboratory.[4][6]

Respiratory Protection
All work with 3-Bromo-4-methylphenol, especially when handling the solid form which can

create dust, or when heating solutions which can create vapors, must be conducted in a

certified chemical fume hood.[4][6][9] This engineering control is the primary means of

preventing respiratory exposure.

Safe Handling and Storage Protocols
Adherence to strict protocols for handling and storage is essential to prevent accidental

exposure and ensure the stability of the chemical.

Engineering Controls
A properly functioning chemical fume hood is the most critical engineering control for safely

handling 3-Bromo-4-methylphenol.[4][8] An emergency eyewash station and safety shower

must be accessible within a 10-second travel distance from the work area.[3][8]

Storage Requirements
Store 3-Bromo-4-methylphenol in a cool, dry, and well-ventilated area, away from

incompatible materials such as strong oxidizing agents.[7][10] Containers should be kept tightly

closed to prevent the release of vapors and protect from moisture.[4][5] It is advisable to store

halogenated compounds separately from non-halogenated solvents.[10]

Emergency Procedures: Preparedness and
Response
Rapid and appropriate action in the event of an exposure or spill is critical to minimizing harm.
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First Aid Measures
Skin Contact: Immediately remove all contaminated clothing, including shoes and watches.

[6] Rapid decontamination is crucial.[8] If available, use polyethylene glycol 300 or 400

(PEG-300 or PEG-400) to wipe the affected area before washing with copious amounts of

water for at least 15 minutes.[8] If PEG is not available, flush with water for at least 15

minutes.[6] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open.[5][8] Remove contact lenses if it can be done easily.[5]

Seek immediate medical attention.

Inhalation: Move the individual to fresh air.[5][8] If breathing is difficult, administer oxygen. If

breathing has stopped, provide artificial respiration.[2] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting.[2][8] If the person is conscious, rinse their mouth with

water and have them drink 4-8 ounces of water or milk.[8] Seek immediate medical attention.

Spill and Disposal Management
In the event of a spill, evacuate the area and ensure it is well-ventilated. Don the appropriate

PPE, including respiratory protection if necessary.[9] Small spills can be absorbed with an inert

material like vermiculite or sand.[9] The absorbed material and all contaminated PPE must be

collected in a sealed container for disposal as hazardous waste.[7]

All waste containing 3-Bromo-4-methylphenol must be disposed of as hazardous chemical

waste in accordance with local, state, and federal regulations.[4][7] Do not mix halogenated

waste with non-halogenated waste streams.[10]

Visualizing Safety Workflows
To further clarify procedural steps, the following diagrams illustrate key safety workflows.
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Preparation

Donning Sequence Laboratory Entry

Inspect PPE for damage Wash hands thoroughly

Don inner nitrile gloves Don lab coat Don chemical splash goggles Don face shield (if needed) Don outer gloves (neoprene/butyl) Enter work area

Click to download full resolution via product page

Caption: PPE Donning Sequence for Handling 3-Bromo-4-methylphenol.
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Spill Occurs

Alert others and evacuate the immediate area

If safe, control the source of the spill

Don appropriate PPE

Contain the spill with absorbent material

Collect absorbed material into a labeled hazardous waste container

Decontaminate the spill area

Dispose of all contaminated materials as hazardous waste

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for Responding to a 3-Bromo-4-methylphenol Spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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